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This document provides a comprehensive protocol for the preparation of cement samples for

elemental analysis using the lithium metaborate fusion technique. This method is widely

applicable for techniques such as X-ray Fluorescence (XRF), Inductively Coupled Plasma-

Optical Emission Spectrometry (ICP-OES), and Atomic Absorption Spectrometry (AAS).

Introduction
The accurate determination of the elemental composition of cement is crucial for quality control

in the manufacturing process. Fusion with lithium borates is a sample preparation technique

that eliminates particle size and mineralogical effects, leading to highly accurate and precise

analytical results.[1][2][3][4] This method transforms the powdered cement sample into a

homogeneous glass bead (for XRF) or a solution (for ICP-OES/AAS) by dissolving it in a

molten flux at high temperatures.[2][5] Lithium metaborate (LiBO₂) is a basic flux suitable for

dissolving acidic oxides like SiO₂, while lithium tetraborate (Li₂B₄O₇) is an acidic flux effective

for basic oxides such as CaO.[2][6] A mixture of both is often employed to accommodate the

varied composition of cement.[7][8] This protocol is in accordance with the principles outlined in

ASTM C114, the standard for chemical analysis of hydraulic cement.[3][7]

Experimental Protocol
This protocol details the step-by-step methodology for the lithium metaborate fusion of

cement samples.

2.1. Materials and Reagents
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Material/Reagent Grade/Specification

Cement Sample Finely pulverized (< 75 µm)

Lithium Metaborate (LiBO₂) High purity (99.99%)

Lithium Tetraborate (Li₂B₄O₇) High purity (99.99%)

Non-wetting agent (e.g., LiBr) Optional, to prevent sticking

Platinum-5% Gold Crucibles and Molds

Deionized Water Type I

Nitric Acid (HNO₃) Trace metal grade

2.2. Equipment

Equipment Specification

Automated Fusion Machine Capable of reaching at least 1100°C

Analytical Balance 4-decimal place accuracy

Muffle Furnace For sample ignition

XRF Spectrometer, ICP-OES, or AAS

Volumetric Flasks and Pipettes Class A

2.3. Fusion Procedure for XRF Analysis

Sample Ignition: Accurately weigh approximately 1 g of the finely powdered cement sample

into a ceramic crucible. Heat in a muffle furnace at 950°C for 1 hour to determine the loss on

ignition (LOI) and to pre-oxidize the sample.[1][9]

Weighing: Accurately weigh 0.8 g of the ignited cement sample and 3.2 g of flux (a 50:50

mixture of lithium metaborate and lithium tetraborate) into a platinum crucible.[3][7] This

corresponds to a 1:4 sample-to-flux ratio.

Mixing: Thoroughly mix the sample and flux within the crucible.
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Fusion: Place the crucible in the automated fusion machine. Heat the mixture to 1050°C and

allow it to fuse for approximately 10-15 minutes with agitation to ensure homogeneity.[3][7][9]

Casting: Pour the molten mixture into a pre-heated platinum-gold mold to form a glass bead.

Cooling: Allow the bead to cool to room temperature. The resulting glass bead should be

transparent and free of cracks or crystallization.

Analysis: Analyze the prepared glass bead using an XRF spectrometer.

2.4. Procedure for ICP-OES/AAS Analysis

Follow steps 1-4 of the fusion procedure for XRF analysis.

Dissolution: Instead of casting, carefully place the hot platinum crucible into a beaker

containing a stirred solution of dilute nitric acid (e.g., 5% v/v).[10] The molten bead will

dissolve in the acid.

Dilution: Once the bead is completely dissolved, quantitatively transfer the solution to a

volumetric flask and dilute to the final volume with deionized water.

Analysis: The resulting solution can be analyzed by ICP-OES or AAS for elemental

composition.

Data Presentation
3.1. Typical Fusion Parameters
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Parameter Value Reference

Sample Weight 0.8 g [3][7]

Flux Composition 50% LiBO₂ / 50% Li₂B₄O₇ [3][7]

Flux Weight 3.2 g [3][7]

Sample-to-Flux Ratio 1:4 [3][7]

Fusion Temperature 1050°C [3][7]

Fusion Time 10 - 15 minutes [9][11]

3.2. Typical Elemental Composition of Portland Cement (as Oxides)

Oxide Typical Concentration Range (%)

CaO 60 - 67

SiO₂ 17 - 25

Al₂O₃ 3 - 8

Fe₂O₃ 0.5 - 6

MgO 0.5 - 4

SO₃ 1 - 3

K₂O 0.2 - 1.3

Na₂O 0.1 - 0.5

TiO₂ 0.1 - 0.4

Visualizations
4.1. Experimental Workflow
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Figure 1: Experimental workflow for lithium metaborate fusion of cement samples.
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4.2. Chemical Dissolution Pathway
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Figure 2: Chemical dissolution pathway in lithium metaborate fusion.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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